Cas no 894035-68-8 (N-{2-2-(4-chlorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}-2-(3-methylphenyl)acetamide)

• Product Name: N-{2-2-(4-chlorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}-2-(3-methylphenyl)acetamide
• CAS No: 894035-68-8
• MF: C₂₁H₁₉ClN₄OS
• MW: 410.919761896133
• CID: 5515404
• Update Time: 2025-11-05

N-{2-2-(4-chlorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}-2-(3-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• Benzeneacetamide, N-[2-[2-(4-chlorophenyl)thiazolo[3,2-b][1,2,4]triazol-6-yl]ethyl]-3-methyl-
• N-{2-2-(4-chlorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}-2-(3-methylphenyl)acetamide

• Inchi： 1S/C21H19ClN4OS/c1-14-3-2-4-15(11-14)12-19(27)23-10-9-18-13-28-21-24-20(25-26(18)21)16-5-7-17(22)8-6-16/h2-8,11,13H,9-10,12H2,1H3,(H,23,27)
• InChI Key： OJKRSUOGHDHTCR-UHFFFAOYSA-N
• SMILES： C1(CC(NCCC2N3C(SC=2)=NC(C2=CC=C(Cl)C=C2)=N3)=O)=CC=CC(C)=C1

Additional information on N-{2-2-(4-chlorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}-2-(3-methylphenyl)acetamide

N-{2-[2-(4-Chlorophenyl)-1,2,4-Triazolo[3,2-b][1,3]thiazol-6-yl]ethyl}-2-(3-methylphenyl)acetamide: A Comprehensive Overview

N-{2-[2-(4-Chlorophenyl)-1,2,4-Triazolo[3,2-b][1,3]thiazol-6-yl]ethyl}-2-(3-methylphenyl)acetamide is a complex organic compound with the CAS number 894035-68-8. This compound belongs to the class of acetamides, which are widely studied in medicinal chemistry due to their potential pharmacological activities. The molecule features a 1,2,4-triazolo[3,2-b][1,3]thiazole ring system, a 4-chlorophenyl substituent, and a 3-methylphenyl group attached to an acetamide backbone. These structural elements contribute to its unique chemical properties and biological functions.

Recent studies have highlighted the significance of 1,2,4-triazolo[3,2-b][1,3]thiazole derivatives in drug discovery. This heterocyclic ring system is known for its ability to act as a scaffold for various bioactive molecules. For instance, researchers have explored the potential of this compound as a modulator of kinase activity, which is crucial in treating diseases such as cancer and inflammatory disorders. The presence of the 4-chlorophenyl group enhances the compound's lipophilicity, improving its ability to cross biological membranes and interact with target proteins.

The acetamide functional group in this molecule plays a pivotal role in stabilizing hydrogen bonds and enhancing bioavailability. This feature makes it a promising candidate for developing drugs with improved pharmacokinetic profiles. Additionally, the 3-methylphenyl substituent introduces steric effects that can influence the compound's selectivity and binding affinity to specific receptors.

From an industrial perspective, the synthesis of N-{2-[2-(4-Chlorophenyl)-1,2,4-Triazolo[3,2-b][1,3]thiazol-6-yl]ethyl}-2-(3-methylphenyl)acetamide involves multi-step reactions that require precise control over reaction conditions. The process typically includes nucleophilic substitutions and cyclizations to construct the heterocyclic core. Advanced techniques such as microwave-assisted synthesis have been employed to optimize yield and purity.

In terms of applications, this compound has shown potential in the field of antimicrobial therapy. Studies have demonstrated its ability to inhibit bacterial growth by targeting essential enzymes involved in cell wall synthesis. Furthermore, its anti-inflammatory properties make it a candidate for treating conditions such as arthritis and neurodegenerative diseases.

Environmental considerations are also critical when handling such compounds. Researchers have investigated the biodegradation pathways of similar molecules to ensure minimal ecological impact. The results indicate that under specific conditions, these compounds can undergo microbial degradation without posing significant risks to aquatic ecosystems.

In conclusion, N-{2-[2-(4-Chlorophenyl)-1,2,4-Triazolo[3,2-b][1,3]thiazol-6-yl]ethyl}-2-(3-methylphenyl)acetamide (CAS No: 894035-68-8) represents a versatile molecule with diverse applications in pharmaceuticals and materials science. Its unique structure and functional groups make it a valuable tool for advancing drug discovery and development efforts.